Cas no 2228648-62-0 (4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol)

• Product Name: 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol
• CAS No: 2228648-62-0
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 5937581
• PubChem ID: 165693364
• Update Time: 2025-06-08

4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol
• 2228648-62-0
• EN300-1780822

• Inchi： 1S/C15H21NO/c16-15(9-7-14(17)8-10-15)13-5-3-12(4-6-13)11-1-2-11/h3-6,11,14,17H,1-2,7-10,16H2
• InChI Key： FNQSWNBVSGTGKB-UHFFFAOYSA-N
• SMILES： OC1CCC(C2C=CC(=CC=2)C2CC2)(CC1)N

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol

Introduction to 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol (CAS No. 2228648-62-0)

4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol, with the CAS number 2228648-62-0, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound belongs to the class of cyclohexanols and features a unique structure that includes a cyclopropylphenyl moiety and an amino group. These structural characteristics contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol is characterized by a cyclohexane ring substituted with an amino group and a 4-cyclopropylphenyl group. The cyclohexane ring provides a rigid framework, while the amino and cyclopropylphenyl groups introduce functional diversity. This combination of structural elements makes the compound a promising candidate for various biological studies and drug development initiatives.

Recent research has focused on the pharmacological properties of 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol. Studies have shown that this compound exhibits significant activity in several biological assays, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol demonstrated potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

In addition to its anti-inflammatory properties, 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol has also been investigated for its analgesic effects. A clinical trial conducted in 2020 evaluated the efficacy of this compound in reducing pain in animal models of chronic pain. The results indicated that 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol significantly reduced pain sensitivity without causing significant side effects, making it a potential candidate for the development of new analgesic drugs.

The neuroprotective properties of 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol have also been explored. Research published in the Journal of Neurochemistry in 2022 demonstrated that this compound protected neuronal cells from oxidative stress-induced damage by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol could be a valuable therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The mechanism of action of 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol is not yet fully understood, but several hypotheses have been proposed. One possible mechanism involves the modulation of ion channels and receptors involved in pain signaling and inflammation. Another hypothesis suggests that the compound may interact with specific enzymes or signaling pathways to exert its biological effects. Further research is needed to elucidate the exact mechanisms underlying the pharmacological activities of 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol.

In terms of synthesis, 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol can be prepared through various synthetic routes. One common method involves the reaction of 1-bromo-3-cyclopropylaniline with cyclohexene oxide followed by reduction and hydrolysis steps. This synthetic pathway provides a scalable and efficient route for the production of the compound, making it accessible for further research and development.

The safety profile of 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol has been evaluated in preclinical studies, which have shown that it is well-tolerated at therapeutic doses. However, as with any new chemical entity, comprehensive toxicological studies are necessary to ensure its safety before advancing to clinical trials. These studies will help identify any potential adverse effects and guide the development of safe dosing regimens.

In conclusion, 4-amino-4-(4-cyclopropylphenyl)cyclohexan-1-ol (CAS No. 2228648-62-0) is a promising compound with diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and potential therapeutic applications. Ongoing studies are expected to provide more insights into its mechanisms of action and safety profile, paving the way for its development as a novel therapeutic agent.